N-methyl-N-[(1-methyl-1H-imidazol-2-yl)methyl]-5-(morpholin-4-ylmethyl)isoxazole-3-carboxamide

• IUPAC Name: N-methyl-N-[(1-methylimidazol-2-yl)methyl]-5-(morpholin-4-ylmethyl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C15H21N5O3/c1-18-4-3-16-14(18)11-19(2)15(21)13-9-12(23-17-13)10-20-5-7-22-8-6-20/h3-4,9H,5-8,10-11H2,1-2H3
• InChI Key: DDHHNXMFANISNS-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1CN(C)C(=O)C2=NOC(=C2)CN3CCOCC3
• Molecular Formula: C15H21N5O3
• Molecular Weight: 319.36 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It is the basic core of some natural products such as histidine, purine, histamine and DNA based structures.

Synthesis Analysis

Imidazole has become an important synthon in the development of new drugs. The main synthesis method is acid-catalysed methylation of imidazole by methanol. The second method involves the Radziszewski reaction from glyoxal, formaldehyde, and a mixture of ammonia and methylamine.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole is an amphoteric in nature i.e. it shows both acidic and basic properties. It is highly soluble in water and other polar solvents.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid. It has a molar mass of 82.10 g/mol. Its density is 1.03 g/cm^3. It has a melting point of -6 °C and a boiling point of 198 °C.

Mechanism of Action

The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Safety and Hazards

Imidazole has some hazards associated with it. The GHS labelling includes the signal word “Danger” and hazard statements H302, H312, H314.

Future Directions

Imidazole and its derivatives have a broad range of chemical and biological properties, making them important in the development of new drugs. They are key components to functional molecules that are used in a variety of everyday applications.